Cas no 38446-95-6 (tert-butyl 4-oxocyclohexane-1-carboxylate)

• Product Name: tert-butyl 4-oxocyclohexane-1-carboxylate
• CAS No: 38446-95-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD08061192
• CID: 298529
• PubChem ID: 14940589
• Update Time: 2025-10-28

tert-butyl 4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxocyclohexanecarboxylate
• Cyclohexanecarboxylicacid, 4-oxo-, 1,1-dimethylethyl ester
• LogP
• tert-butyl 4-oxocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
• 4-Oxo-cyclohexanecarboxylic acid tert-butyl ester
• tert-butyl-4-oxocyclohexanecarboxylate
• tert-butyl4-oxocyclohexanecarboxylate
• HYNBSBAWGATECV-UHFFFAOYSA-N
• RP25615
• MB05179
• S
• EN300-124137
• 38446-95-6
• SY041954
• 2-Methyl-2-propanyl 4-oxocyclohexanecarboxylate
• DS-13231
• 4-Boc-cyclohexanone
• A6514
• FT-0645239
• DTXSID20565782
• 4-Oxocyclohexanecarboxylic acid tert-butyl ester
• MFCD08061192
• SCHEMBL1700349
• J-524720
• AKOS006284964
• CS-0043135

• MDL： MFCD08061192
• Inchi： 1S/C11H18O3/c1-11(2,3)14-10(13)8-4-6-9(12)7-5-8/h8H,4-7H2,1-3H3
• InChI Key： HYNBSBAWGATECV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• PSA: 43.37

tert-butyl 4-oxocyclohexane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters